Cas no 1555873-76-1 (2-{(tert-butoxy)carbonylamino}-1-methylcyclopentane-1-carboxylic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-1-methylcyclopentane-1-carboxylic acid
• CAS No: 1555873-76-1
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD24303482
• CID: 4605888
• PubChem ID: 77290322
• Update Time: 2025-08-05

2-{(tert-butoxy)carbonylamino}-1-methylcyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-tert-Butoxycarbonylamino-1-methyl-cyclopentanecarboxylic acid
• 2-{[(tert-butoxy)carbonyl]amino}-1-methylcyclopentane-1-carboxylic acid
• Cyclopentanecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-1-methyl-
• 2-{(tert-butoxy)carbonylamino}-1-methylcyclopentane-1-carboxylic acid

• MDL： MFCD24303482
• Inchi： 1S/C12H21NO4/c1-11(2,3)17-10(16)13-8-6-5-7-12(8,4)9(14)15/h8H,5-7H2,1-4H3,(H,13,16)(H,14,15)
• InChI Key： RELMMCLJMQTQFA-UHFFFAOYSA-N
• SMILES： C1(C)(C(O)=O)CCCC1NC(OC(C)(C)C)=O

Additional information on 2-{(tert-butoxy)carbonylamino}-1-methylcyclopentane-1-carboxylic acid

2-{(tert-butoxy)carbonylamino}-1-methylcyclopentane-1-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1555873-76-1, known as 2-{(tert-butoxy)carbonylamino}-1-methylcyclopentane-1-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a cyclopentane ring with a tert-butoxy carbonyl amino group and a methyl substituent. The molecule's structure not only imparts it with interesting chemical properties but also positions it as a potential candidate for various applications in drug development and advanced materials.

Recent studies have highlighted the importance of understanding the synthesis and properties of this compound. Researchers have employed advanced synthetic methodologies, including multi-component reactions and catalytic processes, to efficiently synthesize 2-{(tert-butoxy)carbonylamino}-1-methylcyclopentane-1-carboxylic acid. These methods not only enhance the yield but also ensure the purity of the compound, which is critical for its intended applications. The use of green chemistry principles in these syntheses has also been emphasized, reflecting the growing trend toward sustainable chemical practices.

The structural features of this compound are particularly noteworthy. The cyclopentane ring serves as a rigid framework, while the tert-butoxy carbonyl amino group introduces steric hindrance and electronic effects. These characteristics make the compound suitable for exploring its role in drug delivery systems and as a building block in medicinal chemistry. For instance, the presence of the tert-butoxy group allows for controlled release mechanisms in pharmaceutical formulations, enhancing bioavailability and reducing side effects.

Moreover, the methyl substituent on the cyclopentane ring contributes to the molecule's lipophilicity, which is an essential property for drug candidates targeting specific biological pathways. Recent research has demonstrated that this compound exhibits promising activity in vitro against various enzyme targets, suggesting its potential as a lead compound in drug discovery programs. Its ability to modulate enzyme activity without significant cytotoxicity makes it an attractive candidate for further preclinical studies.

In addition to its pharmacological applications, 2-{(tert-butoxy)carbonylamino}-1-methylcyclopentane-1-carboxylic acid has shown potential in materials science. Its unique structure enables it to act as a precursor for advanced polymers and nanoparticles. For example, researchers have explored its use in synthesizing biodegradable polymers with tailored mechanical properties, which could find applications in biomedical devices and tissue engineering.

The environmental impact of this compound has also been a focus of recent investigations. Studies have shown that under specific conditions, it undergoes rapid biodegradation, minimizing its ecological footprint. This property is particularly important for compounds intended for use in pharmaceuticals and materials that may enter the environment during their lifecycle.

In conclusion, 2-{(tert-butoxy)carbonylamino}-1-methylcyclopentane-1-carboxylic acid (CAS No. 1555873-76-1) represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and green chemistry practices, positions it as a valuable tool in both academic research and industrial applications. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in shaping future innovations in chemistry and beyond.